6’-Hydroxymethyl Simvastatin Acid Sodium Salt
6’-Hydroxymethyl Simvastatin Acid Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
134452-13-4
VCID:
VC0018348
InChI:
InChI=1S/C25H40O7.Na/c1-5-25(3,4)24(31)32-21-11-16(14-26)10-17-7-6-15(2)20(23(17)21)9-8-18(27)12-19(28)13-22(29)30;/h6-7,10,15-16,18-21,23,26-28H,5,8-9,11-14H2,1-4H3,(H,29,30);/q;+1/p-1/t15-,16?,18+,19+,20-,21-,23-;/m0./s1
SMILES:
CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)[O-])O)O)CO.[Na+]
Molecular Formula:
C25H39NaO7
Molecular Weight:
474.57
6’-Hydroxymethyl Simvastatin Acid Sodium Salt
CAS No.: 134452-13-4
Reference Standards
VCID: VC0018348
Molecular Formula: C25H39NaO7
Molecular Weight: 474.57
| CAS No. | 134452-13-4 |
|---|---|
| Product Name | 6’-Hydroxymethyl Simvastatin Acid Sodium Salt |
| Molecular Formula | C25H39NaO7 |
| Molecular Weight | 474.57 |
| IUPAC Name | sodium;(3R,5R)-7-[(1S,2S,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-6-(hydroxymethyl)-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate |
| Standard InChI | InChI=1S/C25H40O7.Na/c1-5-25(3,4)24(31)32-21-11-16(14-26)10-17-7-6-15(2)20(23(17)21)9-8-18(27)12-19(28)13-22(29)30;/h6-7,10,15-16,18-21,23,26-28H,5,8-9,11-14H2,1-4H3,(H,29,30);/q;+1/p-1/t15-,16?,18+,19+,20-,21-,23-;/m0./s1 |
| Standard InChIKey | RXAZZPBMZAGLFJ-KYBYJIBGSA-M |
| SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)[O-])O)O)CO.[Na+] |
| Synonyms | [1S-[1α(βS*,δR*),2α,6α,8β,8aα]]- 8-(2,2-Dimethyl-1-oxobutoxy)-1,2,6,7,8,8a_x000B_-hexahydro-β,δ-dihydroxy-6-(hydroxymethyl)-2-methyl-1-naphthaleneheptanoic Acid Sodium Salt; |
| PubChem Compound | 45039473 |
| Last Modified | Nov 11 2021 |
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